Cas no 84249-61-6 ((11-methylchrysen-5-yl)methanol)

(11-methylchrysen-5-yl)methanol structure
84249-61-6 structure
Product Name:(11-methylchrysen-5-yl)methanol
CAS No:84249-61-6
MF:C20H16O
MW:272.340445518494
CID:1822348
PubChem ID:190063
Update Time:2025-04-21

(11-methylchrysen-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (11-methylchrysen-5-yl)methanol
    • 84249-61-6
    • 5-Chrysenemethanol, 11-methyl-
    • DTXSID301004496
    • Inchi: 1S/C20H16O/c1-13-10-14-6-2-5-9-18(14)20-16(12-21)11-15-7-3-4-8-17(15)19(13)20/h2-11,21H,12H2,1H3
    • InChI Key: UPLRVHWMZFGYGK-UHFFFAOYSA-N
    • SMILES: OCC1C=C2C=CC=CC2=C2C(C)=CC3C=CC=CC=3C2=1

Computed Properties

  • Exact Mass: 272.120115130g/mol
  • Monoisotopic Mass: 272.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 20.2Ų
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